Cas no 1361836-40-9 (2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester)

• Product Name: 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester
• CAS No: 1361836-40-9
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4790458
• Update Time: 2025-10-28

2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)9-6-5-8(17)7-10(9)13-11(15)3-2-4-12(13)16/h2-7H,1H3
• InChI Key： UEMKVYCNKFLBFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C=CC=1C(=O)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester

Comprehensive Overview of 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361836-40-9)

The compound 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361836-40-9) is a fluorinated biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloro and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel small-molecule drugs and crop protection agents.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. The 2',6'-Dichloro-5-fluoro-biphenyl scaffold, in particular, has garnered attention for its ability to modulate biological targets, such as enzymes and receptors. This aligns with the growing trend of precision medicine and sustainable agriculture, where tailored chemical solutions are paramount. Users searching for terms like "fluorinated biphenyl synthesis" or "methyl ester applications in drug discovery" will find this compound highly relevant.

The synthesis of 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester typically involves multi-step organic reactions, including Suzuki coupling, esterification, and halogenation. These methods are well-documented in peer-reviewed journals, catering to chemists exploring green chemistry alternatives or high-yield synthetic routes. Notably, the compound's CAS No. 1361836-40-9 serves as a critical identifier for regulatory compliance and patent searches, addressing queries like "CAS registry number lookup for biphenyl derivatives."

From an industrial perspective, this methyl ester derivative is often utilized in high-throughput screening (HTS) libraries, aiding in the discovery of kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. Its compatibility with automated synthesis platforms further enhances its appeal to biotech firms focusing on AI-driven drug design. Searches related to "HTS compatible fluorinated scaffolds" or "biphenyl-based drug candidates" frequently highlight its utility.

Environmental and safety profiles of 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester are also under scrutiny, reflecting broader concerns about chemical sustainability. Studies on its biodegradability and eco-toxicity are emerging, responding to queries like "green alternatives to halogenated intermediates." Regulatory frameworks such as REACH and FDA guidelines increasingly influence its commercial adoption, making compliance a key discussion point.

In summary, 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361836-40-9) represents a versatile building block in modern chemistry. Its intersection with drug discovery, agrochemical innovation, and sustainable practices ensures its continued relevance. For researchers seeking structure-activity relationship (SAR) insights or patentable chemical entities, this compound offers a compelling case study.